Cas no 32850-82-1 (Benzoxazole, 5-chloro-2-ethoxy-)

• Product Name: Benzoxazole, 5-chloro-2-ethoxy-
• CAS No: 32850-82-1
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 4819816
• Update Time: 2025-11-01

Benzoxazole, 5-chloro-2-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 5-chloro-2-ethoxy-
• 2-ethoxy-5-chlorobenzo[d]oxazole
• 5-Chloro-2-ethoxybenzo[d]oxazole

• Inchi： 1S/C9H8ClNO2/c1-2-12-9-11-7-5-6(10)3-4-8(7)13-9/h3-5H,2H2,1H3
• InChI Key： YBCQRRBECDWYIB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(OCC)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 3.5
• Topological Polar Surface Area: 35.3

Additional information on Benzoxazole, 5-chloro-2-ethoxy-

Benzoxazole, 5-chloro-2-ethoxy- (CAS No. 32850-82-1): Properties, Applications, and Market Insights

Benzoxazole, 5-chloro-2-ethoxy- (CAS No. 32850-82-1) is a specialized organic compound belonging to the benzoxazole derivatives family. This compound features a chloro substitution at the 5-position and an ethoxy group at the 2-position of the benzoxazole ring, making it a valuable intermediate in various industrial and research applications. Its molecular formula is C₉H₈ClNO₂, and it exhibits unique chemical properties that cater to niche markets.

The growing interest in heterocyclic compounds like 5-chloro-2-ethoxybenzoxazole stems from their versatility in pharmaceuticals, agrochemicals, and material science. Researchers are increasingly exploring its potential as a building block for advanced materials, owing to its stability and reactivity. The compound's electron-withdrawing chloro group and electron-donating ethoxy group create a balanced electronic structure, making it suitable for fluorescence applications and organic synthesis.

In the pharmaceutical sector, Benzoxazole, 5-chloro-2-ethoxy- has garnered attention for its role in developing bioactive molecules. Recent studies highlight its incorporation into antimicrobial agents and anti-inflammatory compounds, addressing global health challenges. The compound's ability to enhance drug bioavailability and target specificity aligns with the current trend toward precision medicine.

The agrochemical industry also benefits from 32850-82-1, where it serves as a precursor for crop protection agents. With the rising demand for sustainable agriculture, this compound contributes to the development of eco-friendly pesticides that minimize environmental impact. Its chloro-ethoxy configuration improves the efficacy of formulations, ensuring better pest control while reducing chemical residues.

From a market perspective, the demand for 5-chloro-2-ethoxybenzoxazole is driven by advancements in specialty chemicals and high-performance materials. The Asia-Pacific region, particularly China and India, dominates production due to robust chemical manufacturing infrastructure. Meanwhile, North America and Europe focus on R&D applications, leveraging the compound's potential in next-generation technologies.

Environmental and regulatory considerations play a pivotal role in the commercialization of Benzoxazole, 5-chloro-2-ethoxy-. Compliance with REACH and EPA guidelines ensures its safe handling and disposal. Manufacturers are investing in green chemistry approaches to synthesize the compound with minimal waste, aligning with the global push for sustainable chemical processes.

In material science, 32850-82-1 is explored for its optical properties, particularly in organic light-emitting diodes (OLEDs) and sensors. Its rigid benzoxazole core enhances thermal stability, making it ideal for high-temperature applications. Researchers are also investigating its use in polymeric materials to improve mechanical strength and durability.

For laboratories and industrial users, sourcing high-purity Benzoxazole, 5-chloro-2-ethoxy- is critical. Reputable suppliers provide the compound with detailed technical data sheets (TDS) and certificates of analysis (CoA), ensuring consistency in research and production. Storage recommendations typically include cool, dry conditions away from light to maintain stability.

Future prospects for 5-chloro-2-ethoxybenzoxazole are promising, with innovations in catalysis and nanotechnology expanding its applications. Collaborative efforts between academia and industry aim to unlock new functionalities, such as smart coatings and energy storage materials. As the chemical industry evolves, this compound is poised to play a pivotal role in cutting-edge solutions.

In summary, Benzoxazole, 5-chloro-2-ethoxy- (CAS No. 32850-82-1) is a multifaceted compound with significant potential across diverse sectors. Its unique chemical structure, combined with growing industrial demand, positions it as a key player in the specialty chemicals market. Ongoing research and sustainable practices will further enhance its value, meeting the needs of modern science and technology.